Cas no 1904182-48-4 (3,5-difluoro-N-{2-(thiophen-2-yl)pyridin-4-ylmethyl}benzene-1-sulfonamide)

• Product Name: 3,5-difluoro-N-{2-(thiophen-2-yl)pyridin-4-ylmethyl}benzene-1-sulfonamide
• CAS No: 1904182-48-4
• MF: C₁₆H₁₂F₂N₂O₂S₂
• MW: 366.405488014221
• CID: 6050200
• PubChem ID: 92121346
• Update Time: 2025-11-01

3,5-difluoro-N-{2-(thiophen-2-yl)pyridin-4-ylmethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3,5-difluoro-N-{2-(thiophen-2-yl)pyridin-4-ylmethyl}benzene-1-sulfonamide
• F6515-1014
• 3,5-difluoro-N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)benzenesulfonamide
• 3,5-difluoro-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}benzene-1-sulfonamide
• 1904182-48-4
• AKOS025382796
• 3,5-difluoro-N-[(2-thiophen-2-ylpyridin-4-yl)methyl]benzenesulfonamide

• Inchi： 1S/C16H12F2N2O2S2/c17-12-7-13(18)9-14(8-12)24(21,22)20-10-11-3-4-19-15(6-11)16-2-1-5-23-16/h1-9,20H,10H2
• InChI Key： FJICHQGVFUQTDA-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=C(C=1)F)F)(NCC1C=CN=C(C2=CC=CS2)C=1)(=O)=O

Computed Properties

• Exact Mass: 366.03082630g/mol
• Monoisotopic Mass: 366.03082630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 95.7Ų

Additional information on 3,5-difluoro-N-{2-(thiophen-2-yl)pyridin-4-ylmethyl}benzene-1-sulfonamide

Recent Advances in the Study of 3,5-difluoro-N-{2-(thiophen-2-yl)pyridin-4-ylmethyl}benzene-1-sulfonamide (CAS: 1904182-48-4)

In recent years, the compound 3,5-difluoro-N-{2-(thiophen-2-yl)pyridin-4-ylmethyl}benzene-1-sulfonamide (CAS: 1904182-48-4) has garnered significant attention in the field of chemical biology and medicinal chemistry. This sulfonamide derivative has shown promising potential in various therapeutic applications, particularly as a modulator of specific biological targets. The unique structural features of this compound, including the difluorobenzene and thiophene-pyridine moieties, contribute to its distinctive pharmacological properties.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. One key area of investigation has been its interaction with sulfonamide-sensitive enzymes and receptors. Preliminary findings suggest that 3,5-difluoro-N-{2-(thiophen-2-yl)pyridin-4-ylmethyl}benzene-1-sulfonamide exhibits high selectivity and potency in inhibiting certain enzymatic pathways, making it a candidate for further development in targeted therapies.

In a 2023 study published in the *Journal of Medicinal Chemistry*, researchers employed X-ray crystallography and molecular docking simulations to characterize the binding mode of this compound with its target protein. The results revealed a unique binding pocket interaction facilitated by the fluorine atoms and the sulfonamide group, which enhances the compound's affinity and specificity. These structural insights are critical for the rational design of next-generation derivatives with improved pharmacokinetic properties.

Another significant development involves the compound's potential application in oncology. Preclinical studies have demonstrated its efficacy in inhibiting tumor growth in murine models, particularly in cancers with dysregulated signaling pathways. The compound's ability to cross the blood-brain barrier also opens avenues for its use in treating central nervous system (CNS) malignancies, a domain where few effective therapeutics currently exist.

Despite these advancements, challenges remain in optimizing the compound's bioavailability and minimizing off-target effects. Ongoing research is exploring prodrug strategies and nanoparticle-based delivery systems to address these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3,5-difluoro-N-{2-(thiophen-2-yl)pyridin-4-ylmethyl}benzene-1-sulfonamide represents a promising scaffold for drug development, with its multifaceted biological activities and structural versatility. Continued research into its mechanisms and therapeutic potential will likely yield significant contributions to the field of chemical biology and medicine.